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Introduction
BMS-986458 is a first-in-class, orally bioavailable, small molecule degrader of the B-cell

lymphoma 6 (BCL6) protein.[1][2] BCL6 is a transcriptional repressor that is a key driver of

lymphomagenesis in several types of non-Hodgkin lymphoma (NHL), including diffuse large B-

cell lymphoma (DLBCL) and follicular lymphoma (FL).[3][4] BMS-986458 is a ligand-directed

degrader (LDD) that recruits the cereblon (CRBN) E3 ubiquitin ligase to BCL6, leading to its

ubiquitination and subsequent degradation by the proteasome.[5][6] This targeted degradation

of BCL6 has shown promising preclinical anti-tumor activity in various xenograft models of

NHL.[1][3]

These application notes provide a summary of the preclinical efficacy data for BMS-986458

and its analogs in xenograft models, along with detailed protocols for establishing and utilizing

these models to test the efficacy of BCL6 degraders.

Mechanism of Action: BCL6 Degradation Pathway
BMS-986458 functions by inducing the proximity of BCL6 to the E3 ubiquitin ligase cereblon,

leading to the targeted degradation of BCL6. This mechanism is depicted in the signaling

pathway diagram below.
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Caption: BMS-986458-mediated BCL6 degradation pathway.

Preclinical Efficacy of BMS-986458 in Xenograft
Models
BMS-986458 has demonstrated significant anti-tumor efficacy in both cell line-derived

xenograft (CDX) and patient-derived xenograft (PDX) models of non-Hodgkin lymphoma. Oral

administration of BMS-986458 has been shown to lead to tumor regression and a significant

survival benefit in these models.[1][3]

Summary of Quantitative Efficacy Data
The following table summarizes the available quantitative data on the in vivo efficacy of a

potent BCL6 ligand-directed degrader, BCL6-760, a close analog of BMS-986458, in a DLBCL

xenograft model.
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Xenograft
Model

Compound
Dosing
Regimen

Efficacy
Readout

Result Reference

OCI-LY-1

(DLBCL

CDX)

BCL6-760
60 mg/kg,

BID, oral

Tumor

Volume

Reduction

64% [7]

R/R DLBCL

(CDX & PDX)

BMS-986458

+ anti-CD20
Not specified

Tumor-Free

Animals
<70% [1][8]

Note: The quantitative data for tumor volume reduction is for the closely related compound

BCL6-760, as specific TGI percentages for BMS-986458 are not yet publicly available in detail.

Experimental Protocols
The following protocols provide a detailed methodology for establishing and utilizing xenograft

models to test the efficacy of BMS-986458.

Experimental Workflow
The overall workflow for a xenograft efficacy study is outlined in the diagram below.
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Xenograft Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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